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Compound of Interest

Compound Name: Solvent Black 46

Cat. No.: B12343797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the solubility characteristics of Solvent
Black 46, a complex organic dye, in various organic solvents. The information is compiled to
assist researchers, scientists, and professionals in drug development and other fields where
this dye may be utilized.

Core Properties of Solvent Black 46

Solvent Black 46 is a metal complex azo dye known for its intense black coloration and good
light fastness.[1][2] It is widely used in printing inks, plastics, and other industrial applications.
[3][4] Its solubility in organic solvents is a critical parameter for its application and formulation.
Generally, it is characterized as having excellent solubility in a wide range of organic solvents
and is compatible with various resins.[4][5]

Quantitative Solubility Data

The following table summarizes the available quantitative data on the solubility of Solvent
Black 46 in several common organic solvents. The data is compiled from various technical
sources. It is important to note that the exact temperature and pressure conditions for these
measurements are not consistently provided in the available literature, which may lead to
variations.
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Organic Solvent Solubility (g/L)
Acetone 280[6]

Butyl Acetate 100[6]
Methylbenzene (Toluene) 10.3[6]
Dichloromethane 116.8[6]

Ethyl Alcohol 35.5[6]

Experimental Protocol: A Generalized Approach for
Solubility Determination

While specific experimental protocols for the cited data are not available in the public domain, a
standard laboratory procedure for determining the solubility of a solid dye like Solvent Black
46 in an organic solvent is outlined below. This generalized workflow illustrates the common

steps involved in such a determination.
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Generalized workflow for determining the solubility of a solid in a solvent.

This diagram illustrates a common method for determining the equilibrium solubility of a
compound. Key steps include preparing a supersaturated solution, allowing it to reach
equilibrium at a controlled temperature, separating the undissolved solid, and then quantifying
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the amount of dissolved solute in a known volume of the saturated solution. The final step
involves calculating the solubility, typically expressed in grams per liter (g/L) or a similar unit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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